(S)-Ethyl 2-(((benzyloxy)carbonyl)amino)-3-methylbutanoate

• IUPAC Name: ethyl (2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoate
• InChI: InChI=1S/C15H21NO4/c1-4-19-14(17)13(11(2)3)16-15(18)20-10-12-8-6-5-7-9-12/h5-9,11,13H,4,10H2,1-3H3,(H,16,18)/t13-/m0/s1
• InChI Key: KZBMEQVWSYFMNC-ZDUSSCGKSA-N
• Canonical SMILES: CCOC(=O)C(C(C)C)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: CCOC(=O)[C@H](C(C)C)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C15H21NO4
• DSSTOX Substance ID: DTXSID30454774
• Molecular Weight: 279.33 g/mol
• CAS RN: 67436-18-4

Description

The compound is a derivative of butanoic acid with an ethyl group, a benzyloxy carbonyl amino group, and a methyl group attached. The presence of these functional groups suggests that it could participate in a variety of chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the corresponding amine and carboxylic acid or ester.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of multiple functional groups. The benzyloxy carbonyl group is likely to have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions due to the presence of the amine and ester functional groups. For example, the amine group could participate in reactions with carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ester group could make it relatively polar, and it might have a higher boiling point than a similar-sized alkane.

Scientific Research Applications

Peptide Synthesis

Z-Val-OEt is used in the synthesis of peptides. . .

Structural Investigations

Z-Val-OEt is used in structural investigations on linear tetrapeptides. .

Conformation Studies

The compound is used in conformation studies of peptides. . .

Protein Folding Research

Z-Val-OEt is used in protein folding research. .

Biochemical Pathway Studies

Z-Val-OEt is used in studies of biochemical pathways. .

Supplier for Life Science Research

.

Mechanism of Action

Mode of Action

It’s known that the compound exhibits a p-bend conformation . This conformation is of paramount importance in the structure of small cyclic peptides and has been found in some linear tetrapeptides . It has been suggested to play a particular role as a nucleation site in protein folding .

Pharmacokinetics

It’s noted that the compound has high gastrointestinal (gi) absorption and is blood-brain barrier (bbb) permeant . . These properties could impact the compound’s bioavailability.

Action Environment

The action of Z-Val-OEt can be influenced by various environmental factors. For instance, the circular dichroism spectra of Z-Val-OEt in different solvents show features consistent with the presence of some population of tetrapeptide molecules in a p-bend conformation . This suggests that the solvent environment can influence the conformation and potentially the action of the compound.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to avoid contact with skin and eyes, and to avoid inhaling any dust or vapors.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and reactivity. It could potentially be used as a building block in the synthesis of more complex molecules.